Cas no 1396685-30-5 (2-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1H-indole)

• Product Name: 2-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1H-indole
• CAS No: 1396685-30-5
• MF: C₁₇H₁₅F₃N₄O₂
• MW: 364.321813821793
• CID: 6400494
• PubChem ID: 71793031
• Update Time: 2025-06-13

2-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1H-indole
• 1H-indol-2-yl-[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]methanone
• Methanone, 1H-indol-2-yl[3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]-1-piperidinyl]-
• VU0540316-1
• AKOS024543143
• (1H-indol-2-yl)(3-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• F6245-1607
• 2-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole
• 1396685-30-5

• Inchi： 1S/C17H15F3N4O2/c18-17(19,20)16-23-22-14(26-16)11-5-3-7-24(9-11)15(25)13-8-10-4-1-2-6-12(10)21-13/h1-2,4,6,8,11,21H,3,5,7,9H2
• InChI Key： QXFGIKKPYQQVGY-UHFFFAOYSA-N
• SMILES： C(C1=CC2=C(N1)C=CC=C2)(N1CCCC(C2=NN=C(C(F)(F)F)O2)C1)=O

Computed Properties

• Exact Mass: 364.11471022g/mol
• Monoisotopic Mass: 364.11471022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on 2-{3-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidine-1-carbonyl}-1H-indole

Recent Advances in the Study of 2-{3-[5-(Trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole (CAS: 1396685-30-5)

The compound 2-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole (CAS: 1396685-30-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and promising pharmacological properties. This research brief aims to summarize the latest findings related to this compound, including its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic targets, particularly in the context of inflammatory and oncological pathways. The trifluoromethyl-oxadiazole moiety is known to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug development. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its interactions with biological targets.

One of the key findings from a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole exhibits selective inhibition of the PI3K/AKT/mTOR pathway, which is critical in cancer cell proliferation and survival. The compound showed nanomolar potency in vitro and promising efficacy in preclinical models of solid tumors. These results suggest its potential as a lead candidate for further optimization and clinical development.

In addition to its anticancer properties, recent investigations have explored its anti-inflammatory effects. A study in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively suppresses the production of pro-inflammatory cytokines by modulating NF-κB signaling. This dual functionality—targeting both cancer and inflammation—positions it as a versatile therapeutic agent with broad applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic profile of 2-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole. Researchers are currently investigating prodrug strategies and formulation technologies to improve its bioavailability and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, the compound 2-{3-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1H-indole (CAS: 1396685-30-5) represents a promising avenue for drug discovery. Its multifaceted biological activities and structural novelty underscore its potential to address unmet medical needs in oncology and inflammation. Future research should focus on refining its therapeutic index and exploring combination therapies to maximize clinical benefits.